Cas no 1346157-11-6 (6-Methyl-imidazo1,2-apyrazine)

• Product Name: 6-Methyl-imidazo1,2-apyrazine
• CAS No: 1346157-11-6
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD28384400
• CID: 4695741
• Update Time: 2025-06-23

6-Methyl-imidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6-methylimidazo[1,2-a]pyrazine
• 6-Methyl-imidazo[1,2-a]pyrazine
• FCH3160876
• 6-Methyl-imidazo1,2-apyrazine

• MDL： MFCD28384400
• Inchi： 1S/C7H7N3/c1-6-5-10-3-2-8-7(10)4-9-6/h2-5H,1H3
• InChI Key： HSKNBNNWHYJGMA-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=NC(C)=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 30.2

Additional information on 6-Methyl-imidazo1,2-apyrazine

6-Methyl-imidazo[1,2-a]pyrazine: A Comprehensive Overview

The compound with CAS number 1346157-11-6, commonly referred to as 6-Methyl-imidazo[1,2-a]pyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyrazines, which are heterocyclic aromatic compounds known for their unique electronic properties and potential applications in various industries. The long-tail keywords such as "imidazo[1,2-a]pyrazine derivatives" and "heterocyclic aromatic compounds" highlight the importance of this compound in contemporary research.

The structure of 6-Methyl-imidazo[1,2-a]pyrazine consists of a pyrazine ring fused with an imidazole ring, with a methyl group attached at the 6-position. This arrangement imparts the molecule with distinct electronic characteristics, making it a valuable component in the synthesis of advanced materials. Recent studies have explored its role in the development of novel organic semiconductors, where its unique π-conjugation system contributes to enhanced charge transport properties.

One of the most promising applications of 6-Methyl-imidazo[1,2-a]pyrazine lies in its potential use in pharmaceuticals. Researchers have investigated its ability to act as a scaffold for drug design, particularly in the development of anti-cancer agents. The compound's ability to interact with specific biological targets makes it a compelling candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, 6-Methyl-imidazo[1,2-a]pyrazine has also been studied for its role in catalysis. Its nitrogen-rich structure facilitates the formation of coordination complexes with transition metals, which can serve as efficient catalysts in various organic reactions. This property has led to its use in the synthesis of complex molecules, where traditional methods often fall short.

Recent advancements in synthetic methodologies have made it easier to access 6-Methyl-imidazo[1,2-a]pyrazine and its derivatives. Techniques such as microwave-assisted synthesis and continuous flow chemistry have significantly improved the efficiency and scalability of its production. These developments have opened new avenues for exploring its potential in diverse fields.

The electronic properties of 6-Methyl-imidazo[1,2-a]pyrazine make it an attractive candidate for use in optoelectronic devices. Its ability to absorb light across a broad spectrum suggests applications in solar cells and light-emitting diodes (LEDs). Ongoing research is focused on optimizing its performance in these areas by modifying its structure and incorporating it into device architectures.

In conclusion, 6-Methyl-imidazo[1,2-a]pyrazine is a versatile compound with a wide range of potential applications. Its unique chemical structure and electronic properties make it a valuable tool in organic chemistry, materials science, and pharmacology. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing technology and medicine.